Methyl 6-bromo-2-phenylimidazo[1,2-a]pyridine-7-carboxylate

• Molecular Formula: C15H11BrN2O2
• Molecular Weight: 331.16 g/mol
• IUPAC Name: methyl 6-bromo-2-phenylimidazo[1,2-a]pyridine-7-carboxylate
• InChI: InChI=1S/C15H11BrN2O2/c1-20-15(19)11-7-14-17-13(9-18(14)8-12(11)16)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key: FPABDHHNGZLLOP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=NC(=CN2C=C1Br)C3=CC=CC=C3

Description

Methyl 6-bromo-2-phenylimidazo[1,2-a]pyridine-7-carboxylate is a useful research compound. Its molecular formula is C15H11BrN2O2 and its molecular weight is 331.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 40 mL pressure rated scintillation vial was charged with methyl 2-amino-5-bromoisonicotinate (500 mg, 2.16 mmol) and 2-bromo-1-phenylethanone (474 mg, 2.38 mmol). The mixture was partially dissolved in ethanol (10.8 mL) and the reaction vessel was placed in a reaction block preheated to 100° C. The reaction mixture was let stir overnight. After heating for 18 hours, LCMS showed complete conversion of the starting material to a major peak with the desired mass (m/z=332 [M+H]+). The mixture was allowed to come to ambient temperature. After several hours a red precipitate had formed and was filtered. The solid was dried in open air overnight. Methyl 6-bromo-2-phenylimidazo[1,2-a]pyridine-7-carboxylate (400 mg, 1.208 mmol, 55.8% yield) was collected as a red solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 9.12 (1H, s), 8.58 (1H, s), 8.18 (1H, s), 8.01 (2H, dd, J=8.28, 1.25 Hz), 7.53 (2H, t, J=7.53 Hz), 7.41-7.47 (1H, m), 3.93 (3H, s). Mass found 332 [M+H]+.

Synthesis routes and methods II

Procedure details

2-Bromoacetophenone (17.29 g, 87 mmol) and NaHCO3 (8.03 g, 96 mmol) were added to a solution of methyl 2-amino-5-bromoisonicotinate (20.07 g, 87 mmol) in methanol (240 ml), and the mixture was heated to reflux (5 h). After cooling to r.t., water (75 ml) was added, and the brown suspension was stirred (15 min) and filtered. The precipitate was washed with a small amount of methanol. The title compound (10.11 g, 35%) was dried under vacuum and was used in the next step without further purification.